Cas no 1185296-57-4 (N-{1-(2,3-Dihydro-1H-inden-2-yl)piperidin-3-yl-methyl}-2-methoxyethanamine Dihydrochloride)

• Product Name: N-{1-(2,3-Dihydro-1H-inden-2-yl)piperidin-3-yl-methyl}-2-methoxyethanamine Dihydrochloride
• CAS No: 1185296-57-4
• MF: C₁₈H₃₀Cl₂N₂O
• MW: 361.349603176117
• CID: 4675399
• PubChem ID: 45075083
• Update Time: 2025-05-22

N-{1-(2,3-Dihydro-1H-inden-2-yl)piperidin-3-yl-methyl}-2-methoxyethanamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{[1-(2,3-DIHYDRO-1H-INDEN-2-YL)PIPERIDIN-3-YL]-METHYL}-2-METHOXYETHANAMINE DIHYDROCHLORIDE
• N-((1-(2,3-Dihydro-1H-inden-2-yl)piperidin-3-yl)methyl)-2-methoxyethanamine dihydrochloride
• 1185296-57-4
• N-{[1-(2
• {[1-(2,3-dihydro-1H-inden-2-yl)piperidin-3-yl]methyl}(2-methoxyethyl)amine dihydrochloride
• N-[[1-(2,3-dihydro-1H-inden-2-yl)piperidin-3-yl]methyl]-2-methoxyethanamine;dihydrochloride
• AKOS015845335
• N-{1-(2,3-Dihydro-1H-inden-2-yl)piperidin-3-yl-methyl}-2-methoxyethanamine Dihydrochloride

• Inchi： 1S/C18H28N2O.2ClH/c1-21-10-8-19-13-15-5-4-9-20(14-15)18-11-16-6-2-3-7-17(16)12-18;;/h2-3,6-7,15,18-19H,4-5,8-14H2,1H3;2*1H
• InChI Key： KJXGSNGFAQTSMW-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)CCNCC1CCCN(C1)C1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 360.1735190g/mol
• Monoisotopic Mass: 360.1735190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.5

Experimental Properties

• Melting Point: NA

N-{1-(2,3-Dihydro-1H-inden-2-yl)piperidin-3-yl-methyl}-2-methoxyethanamine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on N-{1-(2,3-Dihydro-1H-inden-2-yl)piperidin-3-yl-methyl}-2-methoxyethanamine Dihydrochloride

N-{1-(2,3-Dihydro-1H-inden-2-yl)piperidin-3-yl-methyl}-2-methoxyethanamine Dihydrochloride: A Comprehensive Overview

The compound with CAS No. 1185296-57-4, known as N-{1-(2,3-Dihydro-1H-inden-2-yl)piperidin-3-yl-methyl}-2-methoxyethanamine Dihydrochloride, is a fascinating molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to a class of tertiary amines and is characterized by its complex structure, which includes a piperidine ring fused with an indene moiety and a methoxyethylamine side chain. The dihydrochloride salt form suggests its potential use in pharmaceutical applications where ionization plays a critical role in bioavailability and efficacy.

Structural Analysis and Synthesis

The molecular structure of N-{1-(2,3-Dihydro-1H-inden-2-yl)piperidin-3-yl-methyl}-2-methoxyethanamine Dihydrochloride is intriguing due to the combination of a rigid piperidine ring system and a flexible methoxyethylamine group. The piperidine ring is substituted at the 3-position with a methylene group that connects to the indene moiety. This arrangement creates a unique spatial conformation that may influence the compound's pharmacokinetic properties and interactions with biological targets.

The synthesis of this compound likely involves a multi-step process, potentially including Friedel-Crafts alkylation or coupling reactions to assemble the indene-piperidine framework. The introduction of the methoxyethylamine group would require careful consideration of stereochemistry and reaction conditions to ensure optimal yield and purity.

Pharmacological Properties and Applications

Recent studies have highlighted the potential of N-{1-(2,3-Dihydro-1H-inden-2-yl)piperidin-3-yl-methyl}-2-methoxyethanamine Dihydrochloride as a modulator of various biological pathways. Its ability to interact with G-protein coupled receptors (GPCRs) has been explored in preclinical models, suggesting its role in treating conditions such as chronic pain, inflammation, and neurodegenerative diseases.

In particular, research has focused on its effects on the opioid receptor system. The compound's interaction with mu-opioid receptors has been shown to provide analgesic effects without inducing tolerance or dependence in animal studies. This property makes it an attractive candidate for developing next-generation pain management therapies.

Mechanism of Action and Bioavailability

The mechanism of action of N-{1-(2,3-Dihydro-1H-inden-2-y...